Cas no 254100-09-9 (1H-Benzimidazole-5-acetic acid, 6-carboxy-)

• Product Name: 1H-Benzimidazole-5-acetic acid, 6-carboxy-
• CAS No: 254100-09-9
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4824718
• Update Time: 2023-08-19

1H-Benzimidazole-5-acetic acid, 6-carboxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-acetic acid, 6-carboxy-
• 6-Carboxy-1H-benzimidazole-5-acetic acid

• Inchi： 1S/C10H8N2O4/c13-9(14)2-5-1-7-8(12-4-11-7)3-6(5)10(15)16/h1,3-4H,2H2,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： JIAJDGHJYHOFSR-UHFFFAOYSA-N
• SMILES： OC(C1=CC2=C(C=C1CC(=O)O)NC=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 0.5
• Topological Polar Surface Area: 103